2-acetyl-N-(5-chloro-2-methylphenyl)hydrazinecarbothioamide

• IUPAC Name: 1-acetamido-3-(5-chloro-2-methylphenyl)thiourea
• InChI: InChI=1S/C10H12ClN3OS/c1-6-3-4-8(11)5-9(6)12-10(16)14-13-7(2)15/h3-5H,1-2H3,(H,13,15)(H2,12,14,16)
• InChI Key: LMRKDFFYXJEOLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=S)NNC(=O)C
• Molecular Formula: C10H12ClN3OS
• Molecular Weight: 257.74 g/mol

Description

2-acetyl-N-(5-chloro-2-methylphenyl)hydrazinecarbothioamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as "ACMC" and has been found to exhibit a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of ACMC is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cell growth and proliferation. Studies have shown that ACMC can induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
ACMC has been found to exhibit a variety of biochemical and physiological effects. Studies have shown that it can inhibit the growth of cancer cells, reduce inflammation, and act as an antioxidant. It has also been found to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of ACMC for lab experiments is its cytotoxic effects on cancer cells. This makes it a promising candidate for further research into anti-cancer agents. However, there are also some limitations to using ACMC in lab experiments. It can be difficult to synthesize and purify, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for research into ACMC. One area of research is the development of more efficient synthesis methods for ACMC. Another area of research is the identification of the specific enzymes and proteins targeted by ACMC, which could lead to the development of more targeted anti-cancer agents. Additionally, further research is needed to explore the potential applications of ACMC in other areas, such as antibacterial and antifungal agents.
Conclusion:
In conclusion, ACMC is a promising compound for scientific research, particularly in the area of anti-cancer agents. Its cytotoxic effects on cancer cells and other biochemical and physiological effects make it a valuable candidate for further study. While there are some limitations to using ACMC in lab experiments, there are also many potential future directions for research into this compound.

Scientific Research Applications

ACMC has been extensively studied for its potential applications in scientific research. One of the main areas of research has been its potential as an anti-cancer agent. Studies have shown that ACMC exhibits cytotoxic effects on cancer cells, making it a promising candidate for further research.